7-(7-fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(7-fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C14H12FN5O2/c15-8-1-2-9-10(5-8)16-7-17-11(9)20-4-3-14(6-20)12(21)18-13(22)19-14/h1-2,5,7H,3-4,6H2,(H2,18,19,21,22)
• InChI Key: PVIZYGGNZNWSJX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12C(=O)NC(=O)N2)C3=NC=NC4=C3C=CC(=C4)F
• Molecular Formula: C14H12FN5O2
• Molecular Weight: 301.28 g/mol
• CAS No.: 2640946-38-7

Description

7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a heterocyclic compound featuring a spirocyclic hydantoin core fused with a 7-fluoroquinazoline moiety. Quinazoline derivatives are well-documented for their biological activities, including kinase inhibition and antimicrobial properties .

Comparison with Similar Compounds

Key Observations :

• Fluoro vs. Chloro : The target compound’s 7-fluoro group may offer better metabolic stability compared to chloro analogs, as fluorine reduces oxidative metabolism .

Pharmacokinetic Properties

• Lipinski’s Rule : CFEA compounds with similar spirocyclic structures often violate Lipinski’s rule (e.g., molecular weight >500, logP >5), reducing oral bioavailability . The target compound’s molecular weight (C₁₅H₁₁FN₆O₂ ≈ 326.3 g/mol) and logP (predicted ~2.5) suggest better compliance, enhancing drug-likeness.
• Solubility: Derivatives like 1,3,7-triazaspiro[4.4]nonane-2,4-dione hydrochloride exhibit solubility in DMSO (10 mM stock solutions), critical for in vitro assays .

Antimicrobial Activity

• Spirocyclic Hydantoins : Derivatives exhibit broad-spectrum antimicrobial activity. For example, 7-benzyl analogs (CAS 28863-87-8) show efficacy against bacterial and fungal strains .
• The target compound’s fluoroquinazoline group may enhance kinase inhibition, analogous to 4-[(7-fluoroquinazolin-4-yl)oxy]aniline derivatives .

Anti-inflammatory Potential

• Docking Studies : CFEA compounds interact with IL-1β and TNF-α, with binding energies comparable to clinical anti-inflammatory agents . The target compound’s rigid spirocycle may improve receptor fit, though experimental validation is needed.